N1-(3-chloro-4-fluorophenyl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-[2-(4-methylpiperazin-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]oxamide
• InChI: InChI=1S/C20H25ClFN5O2/c1-25-8-10-27(11-9-25)18(17-4-3-7-26(17)2)13-23-19(28)20(29)24-14-5-6-16(22)15(21)12-14/h3-7,12,18H,8-11,13H2,1-2H3,(H,23,28)(H,24,29)
• InChI Key: NQVAXIQXMLSYHP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C(=O)NC2=CC(=C(C=C2)F)Cl)C3=CC=CN3C
• Molecular Formula: C20H25ClFN5O2
• Molecular Weight: 421.9 g/mol

Description

N1-(3-chloro-4-fluorophenyl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C20H25ClFN5O2 and its molecular weight is 421.9. The purity is usually 95%.
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Scientific Research Applications

Neuropharmacology and Imaging

Studies involving compounds like N1-(3-chloro-4-fluorophenyl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide often focus on neuropharmacological applications, such as the imaging of specific receptors in the brain. For instance, research on fluoropyrimidine anticancer drugs and serotonin receptor imaging, exemplified by the use of [18F]MPPF, a radioligand for 5-hydroxytryptamine(1A) (5-HT1A) receptors, highlights the importance of understanding receptor distributions for diagnosing and treating neurological conditions. The binding potential of [18F]MPPF in various brain regions has provided insights into the serotonergic system's role in psychiatric and neurodegenerative disorders (Passchier et al., 2000).

Environmental and Occupational Health

Research on environmental and occupational health risks associated with exposure to solvents and pesticides indicates the need for strict regulatory measures to protect public health. Studies on the neurologic illness associated with occupational exposure to solvents like 1-bromopropane highlight the potential health risks of exposure to certain chemicals in the workplace (MMWR. Morbidity and mortality weekly report, 2008).

Anticancer Research

The development of novel oral anticancer drugs, such as S-1, which combines tegafur with other modulators to enhance the effectiveness of 5-fluorouracil, represents a significant advancement in chemotherapy. The late-phase II studies of S-1 in patients with advanced gastric cancer have shown promising results, offering new hope for effective and well-tolerated cancer treatments (Sakata et al., 1998).

Toxicology and Safety Studies

Toxicology and safety studies are crucial for understanding the potential risks associated with chemical exposures. For example, research on the safety and dosimetry of novel radiotracers targeting specific receptors provides essential data for their use in clinical settings. Such studies ensure that new diagnostic and therapeutic agents are both effective and safe for human use (Brier et al., 2022).